Cas no 52750-20-6 (1H-Indene, 3-(1,1-dimethylethyl)-)
52750-20-6 structure
Product Name:1H-Indene, 3-(1,1-dimethylethyl)-
CAS No:52750-20-6
MF:C13H16
MW:172.266143798828
CID:358940
PubChem ID:11137596
Update Time:2025-04-19
1H-Indene, 3-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene, 3-(1,1-dimethylethyl)-
- 3-tert-butyl-1H-indene
- AKOS015905628
- 3-tert-butyl-1H-inden
- DTXSID20456525
- 3-t-butylindene
- 52750-20-6
-
- Inchi： 1S/C13H16/c1-13(2,3)12-9-8-10-6-4-5-7-11(10)12/h4-7,9H,8H2,1-3H3
- InChI Key： QKTNNHZEFGFOQG-UHFFFAOYSA-N
- SMILES： C(C)(C)(C)C1=CCC2C=CC=CC1=2
Computed Properties
- Exact Mass: 172.12528
- Monoisotopic Mass: 172.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1H-Indene, 3-(1,1-dimethylethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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